N-(4-acetamidophenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
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Overview
Description
Synthesis Analysis
This involves detailing the methods used to synthesize the compound, including the starting materials, the type of reaction, and the conditions under which the reaction is carried out .Chemical Reactions Analysis
This would involve discussing the types of reactions the compound undergoes, the products of these reactions, and the conditions under which these reactions occur .Physical And Chemical Properties Analysis
This would involve discussing properties such as the compound’s melting and boiling points, its solubility in various solvents, its density, and other physical and chemical properties .Scientific Research Applications
Energetic Materials
Overview
Energetic materials play a crucial role in propulsion systems, explosives, and pyrotechnics. The compound’s unique structure makes it an interesting candidate for such applications.
Applications
- Thermostable Energetic Materials:
- Compound 1 demonstrates remarkable thermostability, with an onset decomposition temperature (Td) of 261 °C. This surpasses analogous compounds like 3,7-diamino-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole (DATT, Td: 219 °C) and 3,6,7-triamino-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole (TATOT, Td: 245 °C) .
Antioxidant Properties
Overview
Understanding antioxidant properties is essential for health, food preservation, and material stability. The compound’s hydroxyl groups contribute to its antioxidant activity.
Applications
- Maillard Reaction Intermediates :
Other Potential Applications
Overview
While the compound’s primary applications lie in energetic materials and antioxidants, its unique structure may find relevance in other areas.
Applications
Tang, Y., An, Z., Chinnam, A. K., Staples, R. J., & Shreeve, J. M. (2021). Very thermostable energetic materials based on a fused-triazole: 3,6-diamino-1H-[1,2,4]triazolo[4,3-b][1,2,4]triazole. New Journal of Chemistry, 45(1), 144-150. Link Abstract from “Effect of hydroxyl on antioxidant properties of 2,3-dihydro-3,5-dihydroxy-6-methyl-4H-pyran-4-one (DDMP)” Link
Safety And Hazards
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O3S/c1-9-10(2)23-16(20-15(9)26)21-22-17(23)27-8-14(25)19-13-6-4-12(5-7-13)18-11(3)24/h4-7H,8H2,1-3H3,(H,18,24)(H,19,25)(H,20,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSVBYAQXQZZEKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)NC(=O)C)NC1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetamidophenyl)-2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide |
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